Cas no 2137028-34-1 (8-Bromo-5-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyridine)

8-Bromo-5-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyridine structure
2137028-34-1 structure
Product Name:8-Bromo-5-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyridine
CAS No:2137028-34-1
MF:C7H3BrF3N3
MW:266.018030405045
CID:5520950
PubChem ID:131677195
Update Time:2024-11-06

8-Bromo-5-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

    • [1,2,4]Triazolo[1,5-a]pyridine, 8-bromo-5-(trifluoromethyl)-
    • 8-bromo-5-(trifluoromethyl)-1,8a-dihydro-[1,2,4]triazolo[1,5-a]pyridine
    • 8-bromo-5-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine
    • W16507
    • 2137028-34-1
    • 8-Bromo-5-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyridine
    • SCHEMBL19456695
    • YFRIWSUOQVPOEQ-UHFFFAOYSA-N
    • Inchi: 1S/C7H3BrF3N3/c8-4-1-2-5(7(9,10)11)14-6(4)12-3-13-14/h1-3H
    • InChI Key: YFRIWSUOQVPOEQ-UHFFFAOYSA-N
    • SMILES: C12=NC=NN1C(C(F)(F)F)=CC=C2Br

Computed Properties

  • Exact Mass: 264.94624g/mol
  • Monoisotopic Mass: 264.94624g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 30.2Ų

8-Bromo-5-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyridine Pricemore >>

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